2'-Methylspiro[1,3-dioxolane-2,6'-bicyclo[3.1.0]hexane]

• CAS RN: 117465-62-0
• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 2'-methylspiro[1,3-dioxolane-2,6'-bicyclo[3.1.0]hexane]
• InChI: InChI=1S/C9H14O2/c1-6-2-3-7-8(6)9(7)10-4-5-11-9/h6-8H,2-5H2,1H3
• InChI Key: DYBNSQZAOGDQGH-UHFFFAOYSA-N
• SMILES: CC1CCC2C1C23OCCO3
• synonyms: Spiro[bicyclo[3.1.0]hexane-6,2-[1,3]dioxolane], 2-methyl-, [1R-(1-alpha-,2-bta-,5-alpha-)]- (9CI)

Description

2-Methylspiro[1,3-dioxolane-2,6'-bicyclo[3.1.0]hexane] is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has a unique spirocyclic structure that makes it interesting for researchers to study its properties and potential uses.

Mechanism of Action

The mechanism of action of 2-Methylspiro[1,3-dioxolane-2,6'-bicyclo[3.1.0]hexane] is not well understood. However, it is believed that the spirocyclic structure of the compound plays a crucial role in its biological activity.
Biochemical and Physiological Effects:
Studies have shown that 2-Methylspiro[1,3-dioxolane-2,6'-bicyclo[3.1.0]hexane] has potential biological activity. It has been found to have antimicrobial, antifungal, and anti-inflammatory properties. However, more research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Methylspiro[1,3-dioxolane-2,6'-bicyclo[3.1.0]hexane] in lab experiments is its unique spirocyclic structure, which makes it interesting for researchers to study. However, one of the limitations is that the compound is difficult to synthesize in large quantities, which can make it challenging for researchers to conduct experiments.

Future Directions

There are several future directions for research on 2-Methylspiro[1,3-dioxolane-2,6'-bicyclo[3.1.0]hexane]. One possible direction is to study its potential applications in the field of drug discovery. Another direction is to investigate its properties as a building block for the synthesis of new materials with unique properties. Additionally, more research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 2-Methylspiro[1,3-dioxolane-2,6'-bicyclo[3.1.0]hexane] involves the reaction between 1,3-dioxolane and 2-methylcyclohexanone in the presence of a Lewis acid catalyst. The reaction produces the spirocyclic compound as the main product.

Scientific Research Applications

2-Methylspiro[1,3-dioxolane-2,6'-bicyclo[3.1.0]hexane] has been studied for its potential applications in various fields. In the field of materials science, this compound has been used as a building block for the synthesis of new polymers with unique properties. In the field of organic chemistry, this compound has been used as a starting material for the synthesis of various bioactive compounds.